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Compound of Interest

Compound Name: H-Gly-His-OH.HCI

Cat. No.: B1371775

Disclaimer: This technical guide explores the potential therapeutic effects of the dipeptide
Glycyl-L-histidine (Gly-His). It is crucial to note that direct scientific evidence from in vitro, in
vivo, or clinical studies specifically investigating the bioactivity of Glycyl-L-histidine is largely
absent from the current body of scientific literature. The following information is therefore
primarily based on an inferential analysis of the well-documented therapeutic properties of its
constituent amino acids, L-glycine and L-histidine. The central hypothesis of this guide is that
Glycyl-L-histidine, upon administration, is likely to undergo enzymatic hydrolysis into its
constituent amino acids, which then exert their individual biological effects.

Introduction

Glycyl-L-histidine (Gly-His) is a dipeptide composed of the amino acids glycine and L-histidine.
While the therapeutic potential of many peptides is an active area of research, Gly-His itself
has not been the subject of extensive investigation. In contrast, its constituent amino acids are
known to play significant roles in a multitude of physiological processes, exhibiting antioxidant,
anti-inflammatory, cytoprotective, and neuromodulatory properties. This guide will delve into the
established therapeutic effects of glycine and L-histidine to build a scientifically-grounded case
for the potential applications of Glycyl-L-histidine as a pro-drug for these beneficial amino
acids.

Proposed Mechanism of Action: Enzymatic
Hydrolysis
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The primary proposed mechanism of action for orally or systemically administered Glycyl-L-
histidine is its rapid hydrolysis by dipeptidases, which are present in various tissues and
plasma, into free L-glycine and L-histidine. This enzymatic cleavage would release the
individual amino acids to exert their respective biological activities.

 To cite this document: BenchChem. [Potential Therapeutic Effects of Glycyl-L-histidine: An
In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1371775#potential-therapeutic-effects-of-glycyl-I-
histidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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